Cas no 28958-94-3 (4-Pyrimidinecarboxylicacid, hexahydro-2-imino-, (+)- (8CI))

• Product Name: 4-Pyrimidinecarboxylicacid, hexahydro-2-imino-, (+)- (8CI)
• CAS No: 28958-94-3
• MF: C₅H₉N₃O₂
• MW: 143.143860578537
• CID: 287705
• PubChem ID: 206957
• Update Time: 2025-04-19

4-Pyrimidinecarboxylicacid, hexahydro-2-imino-, (+)- (8CI) Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylicacid, hexahydro-2-imino-, (+)- (8CI)
• 2-amino-1,4,5,6-tetrahydropyrimidine-6-carboxylic acid
• 2-AMINO-3,4,5,6-TETRAHYDROPYRIMIDINE-4-CARBOXYLIC ACID
• AKOS006362418
• 2-IMINO-1,3-DIAZINANE-4-CARBOXYLIC ACID
• OF-11
• 28958-94-3
• DTXSID80951581
• 2-AMINO-3,4,5,6-TETRAHYDROPYRIMIDINE-4-CARBOXYLICACID
• 4-Pyrimidinecarboxylic acid, hexahydro-2-imino-, (+)-
• 738558-38-8

• Inchi： 1S/C5H9N3O2/c6-5-7-2-1-3(8-5)4(9)10/h3H,1-2H2,(H,9,10)(H3,6,7,8)
• InChI Key： WTOIKBZVZXPOIR-UHFFFAOYSA-N
• SMILES： OC(C1CCN=C(N)N1)=O

Computed Properties

• Exact Mass: 143.06957
• Monoisotopic Mass: 143.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• Density: 1.68
• Boiling Point: 365.6°Cat760mmHg
• Flash Point: 174.9°C
• Refractive Index: 1.696
• PSA: 87.71

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives